Synthesis of AB block and A2B2 and A3B3 miktoarm star-shaped copolymers using ω-end-functionalized poly(methyl methacrylate) with a hydroxyl group prepared by organocatalyzed group transfer polymerization†
Polymer Chemistry Pub Date: 2015-09-15 DOI: 10.1039/C5PY01112D
Abstract
The synthesis of miktoarm star-shaped polymers has been studied using various poly(methyl methacrylate)s (PMMAs) functionalized with a hydroxyl group, which were prepared by organocatalyzed group transfer polymerization (GTP) of methyl methacrylate, followed by Mukaiyama aldol-type termination of a silyl ketene acetal (SKA) moiety at the living PMMA end. To further elucidate this method, the effects of the employed catalysts, polymer chain length, and benzaldehyde derivatives on the ω-end-functionalization efficiency (%F) were investigated in detail. The electrophilic termination of the living PMMA end with benzaldehyde as the terminator produced a structurally defect-free ω-end-functionalized PMMA with a hydroxyl group (PMMA-OH). In addition, a two-arm PMMA with two hydroxyl groups (PMMA2-OH2) and a three-arm star-shaped PMMA with three hydroxyl groups (PMMA3-OH3), whose hydroxyl groups were located at the polymer chain centers, were prepared using terephthalaldehyde and benzene-1,3,5-tricarbaldehyde, respectively. The PMMA-OH, PMMA2-OH2, and PMMA3-OH3 obtained were then used as macroinitiators for the ring-opening polymerization (ROP) of D-lactide (DLA) to synthesize an AB block copolymer, and A2B2 and A3B3 type miktoarm copolymers.
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Journal Name：Polymer Chemistry
Research Products
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CAS no.: 102153-44-6
